Cas no 16498-85-4 (methyl 2-chloroquinoline-3-carboxylate)

• Product Name: methyl 2-chloroquinoline-3-carboxylate
• CAS No: 16498-85-4
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• MDL: MFCD06203870
• CID: 1070074
• PubChem ID: 10966076
• Update Time: 2025-04-20

methyl 2-chloroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-quinolinecarboxylate
• methyl 2-chloroquinoline-3-carboxylate
• 2-Chlor-3-chinolincarbonsaeure-methylester
• 2-chloro-3-methoxycarbonylquinoline
• 2-chloro-quinoline-3-carboxylic acid methyl ester
• 3-Carbomethoxy-2-chlorchinolin
• AG-L-22231
• CTK4D1963
• KB-255707
• PB10336
• 3-Quinolinecarboxylic acid, 2-chloro-, methyl ester
• Methyl2-chloro-3-quinolinecarboxylate
• CS-0049165
• DB-198721
• SCHEMBL20098513
• AS-50479
• Methyl2-chloroquinoline-3-carboxylate
• P10338
• AMY37916
• AKOS015850542
• Z1171979162
• MFCD06203870
• EN300-75167
• DTXSID30450115
• 16498-85-4
• WLZ3328

• MDL： MFCD06203870
• Inchi： 1S/C11H8ClNO2/c1-15-11(14)8-6-7-4-2-3-5-9(7)13-10(8)12/h2-6H,1H3
• InChI Key： OVPJNOFBMQEIGW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 221.02444
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

methyl 2-chloroquinoline-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)